Cas no 2228763-52-6 (2-fluoro-1-2-(methoxymethyl)oxan-2-ylethan-1-ol)

• Product Name: 2-fluoro-1-2-(methoxymethyl)oxan-2-ylethan-1-ol
• CAS No: 2228763-52-6
• MF: C₉H₁₇FO₃
• MW: 192.227886915207
• CID: 6447057
• PubChem ID: 165969662
• Update Time: 2025-07-16

2-fluoro-1-2-(methoxymethyl)oxan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-2-(methoxymethyl)oxan-2-ylethan-1-ol
• EN300-1737897
• 2-fluoro-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-ol
• 2228763-52-6

• Inchi： 1S/C9H17FO3/c1-12-7-9(8(11)6-10)4-2-3-5-13-9/h8,11H,2-7H2,1H3
• InChI Key： DYYHRQONODHZGF-UHFFFAOYSA-N
• SMILES： FCC(C1(COC)CCCCO1)O

Computed Properties

• Exact Mass: 192.11617256g/mol
• Monoisotopic Mass: 192.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-fluoro-1-2-(methoxymethyl)oxan-2-ylethan-1-ol

Compound CAS No. 2228763-52-6: 2-fluoro-1-(2-(methoxymethyl)oxan-2-yl)ethan-1-ol

The compound with CAS No. 2228763-52-6, commonly referred to as 2-fluoro-1-(methoxymethyl)oxan-ylethan-ol

, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a fluoro group attached to an ethanediol framework, further substituted with a methoxymethyl oxane moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of CAS No. 2228763-5-6

in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to serve as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. The methoxymethyl oxane group within the molecule plays a crucial role in enhancing the polymer's stability and flexibility, making it suitable for applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, compound CAS No. 2 has also been investigated for its potential in drug delivery systems. The fluoro group's hydrophobic nature and the ethanediol framework's hydrophilic properties create a unique amphiphilic character, which is advantageous for encapsulating both hydrophilic and hydrophobic drugs. Recent experiments have demonstrated its effectiveness in forming stable nanoparticles that can enhance drug bioavailability and reduce side effects.

The synthesis of CAS No. involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving scalability for industrial applications.

From an environmental perspective, the biodegradability of compound CAS No. has been a topic of interest among researchers. Studies have shown that under specific conditions, the molecule can undergo enzymatic degradation, making it a more sustainable alternative to traditional materials.

In conclusion, CAS No. represents a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents.